Cas no 500118-62-7 (N-(4-methoxyphenyl)-N-(oxiran-2-ylmethyl)benzenesulfonamide)

• Product Name: N-(4-methoxyphenyl)-N-(oxiran-2-ylmethyl)benzenesulfonamide
• CAS No: 500118-62-7
• MF: C₁₆H₁₇NO₄S
• MW: 319.37548327446
• CID: 6785883
• PubChem ID: 2771912
• Update Time: 2025-10-29

N-(4-methoxyphenyl)-N-(oxiran-2-ylmethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS000567186
• SR-01000356856
• starbld0016167
• CS-0331976
• STK801748
• MLS000713563
• 500118-62-7
• HMS2630D13
• BBL029364
• N-(4-methoxyphenyl)-N-(oxiran-2-ylmethyl)benzenesulfonamide
• AKOS024305267
• SMR000273044
• SR-01000356856-1
• SR-01000356856-3
• N-(4-methoxyphenyl)-N-[(oxiran-2-yl)methyl]benzenesulfonamide
• VS-09200
• CHEMBL1328674

• Inchi： 1S/C16H17NO4S/c1-20-14-9-7-13(8-10-14)17(11-15-12-21-15)22(18,19)16-5-3-2-4-6-16/h2-10,15H,11-12H2,1H3
• InChI Key： CHTIMUQGMAGWES-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N(C1C=CC(=CC=1)OC)CC1CO1)(=O)=O

Computed Properties

• Exact Mass: 319.08782920g/mol
• Monoisotopic Mass: 319.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.5Ų

Additional information on N-(4-methoxyphenyl)-N-(oxiran-2-ylmethyl)benzenesulfonamide

Introduction to N-(4-methoxyphenyl)-N-(oxiran-2-ylmethyl)benzenesulfonamide (CAS No 500118-62-7)

N-(4-methoxyphenyl)-N-(oxiran-2-ylmethyl)benzenesulfonamide, a compound with the chemical formula C₁₇H₁₉NO₃S, is a significant molecule in the field of pharmaceutical chemistry. This compound, identified by its CAS number 500118-62-7, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a benzenesulfonamide moiety and an oxirane group makes this compound a versatile candidate for further chemical modifications and biological evaluations.

The benzenesulfonamide functional group is well-known for its role in medicinal chemistry, particularly in the design of sulfonamide-based drugs. These compounds have been widely used in the treatment of various diseases, including bacterial infections, diabetes, and cancer. The sulfonamide group provides a strong hydrogen bond donor capability, which is crucial for binding to biological targets. In contrast, the oxirane group introduces a reactive site that can undergo further chemical transformations, such as ring-opening reactions, to introduce additional functional groups or linkages.

The structural features of N-(4-methoxyphenyl)-N-(oxiran-2-ylmethyl)benzenesulfonamide make it an attractive scaffold for the development of novel pharmaceutical agents. The 4-methoxyphenyl ring enhances lipophilicity while maintaining good solubility, which is essential for oral bioavailability. This balance between lipophilicity and solubility is critical for achieving optimal pharmacokinetic properties. Additionally, the oxirane group can be selectively modified to introduce various substituents, allowing for the creation of a diverse library of derivatives with tailored biological activities.

Recent advancements in drug discovery have highlighted the importance of multifunctional compounds that can interact with multiple targets or exhibit dual mechanisms of action. N-(4-methoxyphenyl)-N-(oxiran-2-ylmethyl)benzenesulfonamide fits well within this paradigm due to its ability to modulate different biological pathways. For instance, studies have shown that sulfonamide derivatives can inhibit enzymes involved in metabolic pathways and signal transduction processes. The oxirane group further expands its potential by enabling post-synthetic modifications that can fine-tune its pharmacological profile.

In vitro studies have begun to explore the biological activity of N-(4-methoxyphenyl)-N-(oxiran-2-ylmethyl)benzenesulfonamide. Initial experiments have demonstrated promising results in terms of binding affinity to various protein targets. These findings suggest that this compound may have therapeutic potential in areas such as anti-inflammatory and anticancer therapies. The benzenesulfonamide moiety has been shown to interact with enzymes like carbonic anhydrase, which is relevant for treating conditions like glaucoma and altitude sickness. Meanwhile, the oxirane group opens up possibilities for further derivatization to enhance specificity and efficacy.

The synthesis of N-(4-methoxyphenyl)-N-(oxiran-2-ylmethyl)benzenesulfonamide involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions at the oxirane ring and condensation reactions involving the sulfonamide group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce desired functional groups efficiently. These synthetic approaches not only highlight the compound's complexity but also showcase the advancements in organic synthesis methodologies that are essential for developing new pharmaceuticals.

The development of novel drug candidates relies heavily on robust analytical techniques to characterize their chemical properties and assess their stability under various conditions. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm the structure and purity of N-(4-methoxyphenyl)-N-(oxiran-2-ylmethyl)benzenesulfonamide. Additionally, computational methods like molecular modeling are employed to predict its interactions with biological targets and optimize its pharmacokinetic properties.

The potential applications of N-(4-methoxyphenyl)-N-(oxiran-2-ylmethyl)benzenesulfonamide extend beyond traditional therapeutic areas. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules or as a building block for libraries of compounds in high-throughput screening campaigns. Such libraries are instrumental in identifying lead compounds with high affinity and selectivity for specific biological targets. The versatility of this compound underscores its value as a tool in modern drug discovery efforts.

Future research directions may focus on exploring new synthetic routes that improve efficiency and sustainability while reducing waste generation. Green chemistry principles are increasingly being adopted in pharmaceutical synthesis to minimize environmental impact. Additionally, investigations into the pharmacological effects of derivatives derived from N-(4-methoxyphenyl)-N-(oxiran-2-ylmethyl)benzenesulfonamide could uncover novel therapeutic applications or provide insights into mechanisms of action that could inspire new drug designs.

In conclusion, N-(4-methoxyphenyl)-N-(oxiran-2-ylmethyl)benzenesulfonamide (CAS No 500118-62-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for diverse chemical modifications and biological evaluations, making it a valuable asset in drug development pipelines. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs through innovative chemical solutions.